Cas no 92759-91-6 (Acetic acid, [(1-ethylhexyl)oxy]-)

Acetic acid, [(1-ethylhexyl)oxy]- structure
92759-91-6 structure
Product Name:Acetic acid, [(1-ethylhexyl)oxy]-
CAS No:92759-91-6
MF:C10H20O3
MW:188.264003753662
CID:2815854
Update Time:2023-08-07

Acetic acid, [(1-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(1-ethylhexyl)oxy]-
    • [(Octan-3-yl)oxy]acetic acid
    • Inchi: 1S/C10H20O3/c1-3-5-6-7-9(4-2)13-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
    • InChI Key: BAXORYQRPOAMQI-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C(CC)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 134
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5
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